Cas no 2228713-17-3 (5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine)

• Product Name: 5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine
• CAS No: 2228713-17-3
• MF: C₇H₇N₃OS
• MW: 181.214979410172
• CID: 5902453
• PubChem ID: 165697250
• Update Time: 2025-05-24

5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine
• EN300-1767123
• 2228713-17-3

• Inchi： 1S/C7H7N3OS/c1-4-6(12-3-10-4)5-2-9-7(8)11-5/h2-3H,1H3,(H2,8,9)
• InChI Key： RADXXXGPDMCFMI-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1=CN=C(N)O1

Computed Properties

• Exact Mass: 181.03098303g/mol
• Monoisotopic Mass: 181.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 93.2Ų

Additional information on 5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine

5-(4-Methyl-1,3-Thiazol-5-Yl)-1,3-Oxazol-2-Amine: A Comprehensive Overview

The compound with CAS No 2228713-17-3, known as 5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiazole ring and an oxazole ring, both of which are heterocyclic aromatic systems. The presence of these rings contributes to the molecule's stability and reactivity, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 5-(4-methyl-1,3-thiazol-5-yl)-1,3-oxazol-2-amine in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules with potential therapeutic applications. For instance, its structural flexibility allows for the incorporation of various substituents, which can enhance its pharmacokinetic properties and target specificity. This has led to investigations into its role as a potential antagonist or agonist in receptor-mediated signaling pathways.

The synthesis of CAS No 2228713-17-3 involves a multi-step process that typically begins with the preparation of the thiazole ring system. This is followed by the introduction of the methyl group at the 4-position of the thiazole ring, which is crucial for stabilizing the molecule's structure. Subsequent steps involve the formation of the oxazole ring and the introduction of the amine group at the 2-position. The entire synthesis process requires precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of 5-(4-methyl-1,3-thiazol-5-yl)-1,3 oxazol 2 amine is its ability to exhibit fluorescence under certain conditions. This property has made it a valuable tool in analytical chemistry and materials science. For example, it has been used as a fluorescent probe for detecting specific analytes in complex matrices. Its fluorescence properties are influenced by both its molecular structure and environmental factors such as pH and temperature.

In terms of biological activity, CAS No 2228713 17 3 has shown promise in inhibiting certain enzymes that are implicated in disease pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. This inhibition could potentially lead to new treatments for conditions such as cancer and neurodegenerative diseases.

The physical properties of 5-(4-methyl 1 3 thiazol 5 yl) 1 3 oxazol 2 amine are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various chemical reactions and formulations.

From an environmental perspective, there is growing interest in understanding the fate and transport of CAS No 2228713 17 3 in natural systems. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions, with microbial activity playing a significant role in its biodegradation process.

In conclusion, 5-(4-methyl 1 3 thiazol 5 yl) 1 3 oxazol 2 amine (CAS No: [CAS No] ) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, coupled with its promising biological activity and fluorescence properties, positions it as a valuable tool for researchers and industry professionals alike.